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Compound of Interest

Compound Name: MPO-IN-28

Cat. No.: B15585914

Essential Safety and Handling Guide for MPO-IN-
28

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
MPO-IN-28, a potent myeloperoxidase (MPO) inhibitor. Adherence to these procedures is
essential to ensure a safe laboratory environment and prevent potential hazards.

Personal Protective Equipment (PPE)

When handling MPO-IN-28, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Glasses Must be worn at all times.

Recommended when there is

Goggles ) )
a risk of splashing.
] Compatible chemical-resistant
Hand Protection Gloves o
gloves (e.g., nitrile).
) Standard lab coat to be worn
Body Protection Laboratory Coat ]
over personal clothing.
Use in a well-ventilated area. If
Respiratory Not generally required dust is generated, use a

NIOSH-approved respirator.

Operational and Disposal Plans

Proper handling and disposal of MPO-IN-28 are crucial for laboratory safety and environmental
protection.

Handling and Storage

e Avoid contact: Do not get in eyes, on skin, or on clothing.
» Avoid inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.
» Ventilation: Use only in a well-ventilated area.

» Storage: Store at -20°C.[1][2]

Disposal Plan

Dispose of contents and container in accordance with all local, regional, national, and
international regulations. Unused product and contaminated materials should be treated as
hazardous waste.

Experimental Protocols and Data
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MPO-IN-28 is a potent, irreversible inhibitor of myeloperoxidase (MPO) with an IC50 of 44 nM.
[3] It is slightly soluble in DMSO.[1] For in vivo studies, a common formulation is a
homogeneous suspension in CMC-NA.[3]

: o :

Parameter Value Source
IC50 (MPO) 44 nM Selleck Chemicals[3]
Solubility (DMSO) Slightly soluble Cayman Chemical[1]
Cayman Chemical,
Storage Temperature -20°C
MOLNOVA[1][2]
Stability > 4 years (at -20°C) Cayman Chemical[1]

Visualizing the Mechanism of Action

The following diagrams illustrate the myeloperoxidase (MPO) catalytic cycle and the inhibitory
action of MPO-IN-28.
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Caption: The catalytic cycle of Myeloperoxidase (MPO).
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Caption: Inhibition of MPO by MPO-IN-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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